
A Comprehensive Technical Guide to CGP-
53153: A Potent 5α-Reductase Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CGP-53153

Cat. No.: B1663196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, biological

activity, and experimental protocols associated with CGP-53153, a steroidal inhibitor of 5α-

reductase. The information is intended for use by professionals in the fields of biomedical

research and pharmaceutical development.

Chemical Structure and Properties
CGP-53153 is a synthetic steroid derivative with a complex heterocyclic structure. Its

systematic IUPAC name is (4aR,4bS,6aS,7S,9aS,9bS)-N-(2-cyanopropan-2-yl)-4a,6a-dimethyl-

2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10-dodecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide.
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Identifier Value

CAS Number 149281-19-6

Molecular Formula C23H33N3O2

Molecular Weight 383.53 g/mol
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Mechanism of Action and Biological Activity
CGP-53153 is a competitive inhibitor of 5α-reductase, the enzyme responsible for the

conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT).[1] By

blocking this key step in androgen metabolism, CGP-53153 effectively reduces DHT levels in

target tissues.

Signaling Pathway
The primary signaling pathway affected by CGP-53153 is the androgen signaling cascade. The

conversion of testosterone to DHT is a critical amplification step in this pathway in many

androgen-responsive tissues, including the prostate gland.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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